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Compound of Interest

Compound Name: Phthaloyl dichloride

Cat. No.: B104910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of o-

phthaloyl dichloride (CAS No. 88-95-9). This crucial intermediate in organic synthesis is

utilized in the production of various pharmaceuticals, polymers, and other fine chemicals. A

thorough understanding of its physical characteristics is paramount for its safe handling,

application in synthetic protocols, and in the development of new chemical entities.

Core Physical and Chemical Properties
o-Phthaloyl dichloride, also known as 1,2-benzenedicarbonyl dichloride, is a colorless to clear

yellow oily liquid with a pungent odor.[1][2] It is a reactive compound, particularly sensitive to

moisture, and will decompose in the presence of water and alcohol.[3][4]

Summary of Quantitative Data
The following table summarizes the key physical properties of o-phthaloyl dichloride for easy

reference and comparison.
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Property Value Source(s)

Molecular Formula C₈H₄Cl₂O₂ [3][4][5]

Molecular Weight 203.02 g/mol [3][4][6]

Density 1.409 g/mL at 20 °C [4][7]

1.41 g/cm³ at 20 °C [8]

Melting Point 6-12 °C [2][3][9]

12 °C [8][10]

15-16 °C [4][7]

Boiling Point 269-271 °C (lit.) [2][3][9]

280-282 °C [4][7]

Flash Point >110 °C (>230 °F) [7][11]

151 °C [3]

Refractive Index (n_D^20) 1.568 (lit.) [2][7][9]

1.5692 [4][7]

Vapor Pressure 30 mm Hg at 47 °C [2][7][11]

Water Solubility Decomposes [2][3][7]

Solubility

Miscible with ether.[3][7][9]

Soluble in chloroform and

benzene.[7][10]

Experimental Protocols for Property Determination
While specific experimental details for the cited values for o-phthaloyl dichloride are not

readily available in the public domain, the following sections describe generalized, standard

laboratory procedures for determining the key physical properties of a liquid organic compound

such as this.

Melting Point Determination
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The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a substance like o-phthaloyl dichloride, which has a melting point near room

temperature, a standard melting point apparatus can be used.

Methodology:

A small, solid sample of o-phthaloyl dichloride is placed into a capillary tube, which is then

sealed at one end.

The capillary tube is placed in a heating block or an oil bath within a melting point apparatus,

adjacent to a calibrated thermometer.

The sample is heated slowly and steadily.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes a clear liquid are recorded as the melting point range.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology (Thiele Tube Method):[12][13]

A small amount of o-phthaloyl dichloride is placed in a small test tube (Durham tube).

A capillary tube, sealed at one end, is inverted and placed into the test tube with the open

end submerged in the liquid.

The test tube assembly is attached to a thermometer and placed in a Thiele tube containing

a high-boiling point oil.[12]

The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand and

form a steady stream of bubbles.[12]

Heating is discontinued, and the apparatus is allowed to cool.
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The boiling point is the temperature at which the stream of bubbles ceases and the liquid is

drawn into the capillary tube.[12]

Density Determination
Density is the mass of a substance per unit volume.

Methodology (Pycnometer Method):

A clean, dry pycnometer (a small glass flask of known volume) is weighed accurately.

The pycnometer is filled with o-phthaloyl dichloride, ensuring no air bubbles are present.

The filled pycnometer is then weighed.

The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the o-phthaloyl dichloride (weight of filled

pycnometer minus weight of empty pycnometer) by the known volume of the pycnometer.

Logical Relationships of o-Phthaloyl Dichloride's
Properties
The following diagram illustrates the interconnectedness of the fundamental properties of o-

phthaloyl dichloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b104910?utm_src=pdf-body
https://www.benchchem.com/product/b104910?utm_src=pdf-body
https://www.benchchem.com/product/b104910?utm_src=pdf-body
https://www.benchchem.com/product/b104910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Interrelation of o-Phthaloyl Dichloride's Properties
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Caption: Interrelation of o-Phthaloyl Dichloride's Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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